Cas no 869462-47-5 ((2S)-1,1-difluoro-3-methylbutan-2-amine)

(2S)-1,1-Difluoro-3-methylbutan-2-amine is a chiral amine compound featuring a difluoromethyl group and a branched alkyl chain. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, where enantiopurity is critical. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. The compound’s structural features, including the tertiary carbon center, allow for versatile functionalization, making it a useful intermediate in organic and medicinal chemistry. Its stability under various reaction conditions further supports its utility in complex synthetic routes. This compound is particularly relevant for researchers developing fluorinated bioactive molecules or exploring structure-activity relationships.

(2S)-1,1-difluoro-3-methylbutan-2-amine structure

869462-47-5 structure

Product Name:(2S)-1,1-difluoro-3-methylbutan-2-amine

CAS No:869462-47-5

MF:C₅H₁₁F₂N

MW:123.14434838295

CID:6032823

PubChem ID:12174225

Update Time:2025-06-07

(2S)-1,1-difluoro-3-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

- (2S)-1,1-difluoro-3-methylbutan-2-amine
- 869462-47-5
- EN300-7311439
- Inchi： 1S/C5H11F2N/c1-3(2)4(8)5(6)7/h3-5H,8H2,1-2H3/t4-/m0/s1
- InChI Key： DVZXECSZXQCXPG-BYPYZUCNSA-N
- SMILES： FC([C@H](C(C)C)N)F

Computed Properties

Exact Mass: 123.08595568g/mol
Monoisotopic Mass: 123.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 63.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26Å²

(2S)-1,1-difluoro-3-methylbutan-2-amine Pricemore >>

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Enamine	EN300-7311439-0.05g	(2S)-1,1-difluoro-3-methylbutan-2-amine	869462-47-5	0.05g	$1261.0	2023-06-01
Enamine	EN300-7311439-0.1g	(2S)-1,1-difluoro-3-methylbutan-2-amine	869462-47-5	0.1g	$1320.0	2023-06-01
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Enamine	EN300-7311439-1.0g	(2S)-1,1-difluoro-3-methylbutan-2-amine	869462-47-5	1g	$1500.0	2023-06-01
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